(16α)-21-Acetyloxy-16,17-dihydroxy-pregna-1,4,9(11)-triene-3,20-dione
(16α)-21-Acetyloxy-16,17-dihydroxy-pregna-1,4,9(11)-triene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
77017-20-0
VCID:
VC0134209
InChI:
InChI=1S/C23H28O6/c1-13(24)29-12-20(27)23(28)19(26)11-18-16-5-4-14-10-15(25)6-8-21(14,2)17(16)7-9-22(18,23)3/h6-8,10,16,18-19,26,28H,4-5,9,11-12H2,1-3H3/t16-,18+,19-,21+,22+,23+/m1/s1
SMILES:
CC(=O)OCC(=O)C1(C(CC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C)O)O
Molecular Formula:
C23H28O6
Molecular Weight:
400.5 g/mol
(16α)-21-Acetyloxy-16,17-dihydroxy-pregna-1,4,9(11)-triene-3,20-dione
CAS No.: 77017-20-0
Reference Standards
VCID: VC0134209
Molecular Formula: C23H28O6
Molecular Weight: 400.5 g/mol
| CAS No. | 77017-20-0 |
|---|---|
| Product Name | (16α)-21-Acetyloxy-16,17-dihydroxy-pregna-1,4,9(11)-triene-3,20-dione |
| Molecular Formula | C23H28O6 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | [2-[(8S,10S,13S,14S,16R,17S)-16,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C23H28O6/c1-13(24)29-12-20(27)23(28)19(26)11-18-16-5-4-14-10-15(25)6-8-21(14,2)17(16)7-9-22(18,23)3/h6-8,10,16,18-19,26,28H,4-5,9,11-12H2,1-3H3/t16-,18+,19-,21+,22+,23+/m1/s1 |
| Standard InChIKey | LUROGHOZLOFASD-ZPDKUKPCSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)[C@]1([C@@H](C[C@@H]2[C@@]1(CC=C3[C@H]2CCC4=CC(=O)C=C[C@@]43C)C)O)O |
| SMILES | CC(=O)OCC(=O)C1(C(CC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C)O)O |
| Canonical SMILES | CC(=O)OCC(=O)C1(C(CC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C)O)O |
| Synonyms | 16α,17,21-Trihydroxy-pregna-1,4,9(11)-triene-3,20-dione 21-Acetate |
| PubChem Compound | 11825533 |
| Last Modified | Nov 11 2021 |
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